molecular formula C12H16O2 B14122052 3-(4-methoxyphenyl)tetrahydro-2H-pyran

3-(4-methoxyphenyl)tetrahydro-2H-pyran

Cat. No.: B14122052
M. Wt: 192.25 g/mol
InChI Key: DGOVLCVFPGTDCX-UHFFFAOYSA-N
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Description

3-(4-methoxyphenyl)tetrahydro-2H-pyran is an organic compound with the molecular formula C12H16O2. It consists of a tetrahydropyran ring substituted with a 4-methoxyphenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-methoxyphenyl)tetrahydro-2H-pyran can be achieved through several methods. One common approach involves the reaction of 4-methoxybenzaldehyde with tetrahydropyran in the presence of an acid catalyst. This reaction typically proceeds via an acid-catalyzed cyclization mechanism .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound .

Chemical Reactions Analysis

Types of Reactions

3-(4-methoxyphenyl)tetrahydro-2H-pyran undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols .

Scientific Research Applications

3-(4-methoxyphenyl)tetrahydro-2H-pyran has several scientific research applications:

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)tetrahydro-2H-pyran involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

  • 3-(4-hydroxyphenyl)tetrahydro-2H-pyran
  • 3-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)tetrahydro-2H-pyran
  • 4-(3-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid

Uniqueness

3-(4-methoxyphenyl)tetrahydro-2H-pyran is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .

Properties

Molecular Formula

C12H16O2

Molecular Weight

192.25 g/mol

IUPAC Name

3-(4-methoxyphenyl)oxane

InChI

InChI=1S/C12H16O2/c1-13-12-6-4-10(5-7-12)11-3-2-8-14-9-11/h4-7,11H,2-3,8-9H2,1H3

InChI Key

DGOVLCVFPGTDCX-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2CCCOC2

Origin of Product

United States

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